Cas no 878809-66-6 (1-(3-Methyl-5-nitropyridin-2-yl)piperazine)

• Product Name: 1-(3-Methyl-5-nitropyridin-2-yl)piperazine
• CAS No: 878809-66-6
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• MDL: MFCD14543268
• CID: 1120325
• PubChem ID: 56687060
• Update Time: 2025-04-20

1-(3-Methyl-5-nitropyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-5-nitro-2-pyridinyl)-Piperazine
• 878809-66-6
• MFCD14543268
• YFLHJNIWMUZYAG-UHFFFAOYSA-N
• NS-02714
• AKOS011764424
• 1-(3-methyl-5-nitropyridin-2-yl)piperazine
• CS-0357773
• SCHEMBL907889
• 1-(3-Methyl-5-nitro-pyridin-2-yl)-piperazine
• 1-(3-Methyl-5-nitropyridin-2-yl)piperazine

• MDL： MFCD14543268
• Inchi： 1S/C10H14N4O2/c1-8-6-9(14(15)16)7-12-10(8)13-4-2-11-3-5-13/h6-7,11H,2-5H2,1H3
• InChI Key： YFLHJNIWMUZYAG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C(C)=C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 222.11167570g/mol
• Monoisotopic Mass: 222.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74Ų